Cas no 2172583-74-1 (10-(2,2-dimethylbutyl)-2,2-dimethyl-6-oxa-9-azaspiro4.5decane)

• Product Name: 10-(2,2-dimethylbutyl)-2,2-dimethyl-6-oxa-9-azaspiro4.5decane
• CAS No: 2172583-74-1
• MF: C₁₆H₃₁NO
• MW: 253.423444986343
• CID: 6083339
• PubChem ID: 165597601
• Update Time: 2025-06-03

10-(2,2-dimethylbutyl)-2,2-dimethyl-6-oxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 10-(2,2-dimethylbutyl)-2,2-dimethyl-6-oxa-9-azaspiro4.5decane
• 2172583-74-1
• 10-(2,2-dimethylbutyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane
• EN300-1638676

• Inchi： 1S/C16H31NO/c1-6-14(2,3)11-13-16(18-10-9-17-13)8-7-15(4,5)12-16/h13,17H,6-12H2,1-5H3
• InChI Key： BUXCHFLUVKHNLO-UHFFFAOYSA-N
• SMILES： O1CCNC(CC(C)(C)CC)C21CCC(C)(C)C2

Computed Properties

• Exact Mass: 253.240564612g/mol
• Monoisotopic Mass: 253.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 21.3Ų

Additional information on 10-(2,2-dimethylbutyl)-2,2-dimethyl-6-oxa-9-azaspiro4.5decane

Introduction to 10-(2,2-dimethylbutyl)-2,2-dimethyl-6-oxa-9-azaspiro4.5decane (CAS No. 2172583-74-1)

10-(2,2-dimethylbutyl)-2,2-dimethyl-6-oxa-9-azaspiro4.5decane, identified by its CAS number 2172583-74-1, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and molecular design. This spirocyclic azacyclic structure combines a rigid spiro framework with functional groups that make it a promising candidate for various biochemical applications. The compound's unique architecture, featuring a nitrogen-containing heterocycle and multiple alkyl substituents, contributes to its distinct chemical properties and potential biological activities.

The molecular structure of 10-(2,2-dimethylbutyl)-2,2-dimethyl-6-oxa-9-azaspiro4.5decane is characterized by a spiro linkage between a six-membered oxygen-containing ring and an eight-membered nitrogen-containing ring. This spirocyclic core imparts rigidity to the molecule, which can be advantageous in terms of binding affinity and stability in biological systems. The presence of multiple bulky alkyl groups, such as the 2,2-dimethylbutyl substituents, further influences its physicochemical properties, including solubility and lipophilicity.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic behavior of such complex molecules. Studies using molecular modeling techniques have shown that the spirocyclic core of 10-(2,2-dimethylbutyl)-2,2-dimethyl-6-oxa-9-azaspiro4.5decane can effectively interact with biological targets due to its ability to adopt multiple conformations while maintaining structural integrity. This flexibility is crucial for optimizing drug-like properties such as binding affinity and metabolic stability.

In the realm of drug discovery, the synthesis and characterization of novel heterocyclic compounds like 10-(2,2-dimethylbutyl)-2,2-dimethyl-6-oxa-9-azaspiro4.5decane are of paramount importance. The nitrogen-containing azacyclic ring is a common motif in bioactive molecules, often found in drugs targeting neurological disorders, infectious diseases, and cancer. The incorporation of additional functional groups can further modulate the biological activity of these compounds, making them valuable scaffolds for medicinal chemistry innovation.

One of the most intriguing aspects of 10-(2,2-dimethylbutyl)-2,2-dimethyl-6-oxa-9-azaspiro4.5decane is its potential as a lead compound for developing new therapeutic agents. Preliminary in vitro studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. For instance, modifications to the spirocyclic core or the alkyl substituents could enhance binding interactions with target proteins, leading to improved therapeutic efficacy.

The synthesis of 10-(2,2-dimethylbutyl)-2,2-dimethyl-6-oxa-9-azaspiro4.5decane presents unique challenges due to its complex architecture. However, recent developments in synthetic methodologies have made it more feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been instrumental in achieving the desired stereochemistry and regioselectivity. These advancements not only facilitate the production of reference compounds but also enable the rapid exploration of structural analogs.

The role of computational tools in guiding synthetic strategies cannot be overstated. By integrating experimental data with theoretical models, chemists can predict the outcomes of reactions before conducting them in the laboratory. This approach has significantly reduced the time and resources required for hit identification and optimization processes. For 10-(2,2-dimethylbutyl)-2,2-dimethyl-6-oxa-9-azaspiro4.5decane, computational studies have helped identify optimal synthetic routes and predict key intermediates.

As research in medicinal chemistry progresses, the demand for structurally diverse compounds continues to grow. 10-(2,2-dimethylbutyl)-2,2-dimethyl-6-oxa-9 azaspiro4.5decane exemplifies how innovative molecular design can lead to discoveries with significant therapeutic potential. Its unique combination of structural features makes it an attractive candidate for further investigation into various biological pathways.

The future prospects for this compound are promising, with ongoing studies exploring its interactions with biological targets and potential applications in drug development. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into tangible benefits for human health. As our understanding of molecular interactions deepens, compounds like 10-(2 dimethylbutyl)-22 dimethyl 6 oxa 9 azaspiro45decane (CAS No 2172583 74 1) will continue to play a pivotal role in advancing pharmaceutical science.